Reconfiguration of π-conjugated superstructures enabled by redox-assisted assembly†
Chemical Communications Pub Date: 2019-04-08 DOI: 10.1039/C9CC01939A
Abstract
We show that n-doping supramolecular assemblies built from perylene diimide units provides a means to modulate the structure–function properties of these materials. In addition to highlighting the design principles, a combination of spectroscopic and microscopic characterization correlates an increase in the free-exciton bandwidth with the formation of mesoscale hierarchical superstructures.
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